Boric acid (H3BO3), reaction products with diethylene glycol and polyethylene glycol mono-Me ether
Overview
Description
Boric acid (H3BO3), reaction products with diethylene glycol and polyethylene glycol mono-Me ether, also known as Boric acid (H3BO3), reaction products with diethylene glycol and polyethylene glycol mono-Me ether, is a useful research compound. Its molecular formula is C11H10N4O. The purity is usually 95%.
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properties
CAS RN |
170557-43-4 |
|---|---|
Product Name |
Boric acid (H3BO3), reaction products with diethylene glycol and polyethylene glycol mono-Me ether |
Molecular Formula |
C11H10N4O |
Molecular Weight |
0 |
synonyms |
Boric acid (H3BO3), reaction products with diethylene glycol and polyethylene glycol mono-Me ether |
Origin of Product |
United States |
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